2-Nitrobenzaldehyde semicarbazone 13C,15N2

2-Nitrobenzaldehyde semicarbazone-13C,15N2 is a chemical compound derived from the condensation reaction between 2-nitrobenzaldehyde and semicarbazide. This compound is notable for its isotopic labeling with carbon-13 and nitrogen-15, making it useful in various analytical applications, particularly in mass spectrometry. Its molecular formula is C8H8N4O3, and it has a molecular weight of approximately 211.15 g/mol .

The primary reaction involved in the formation of 2-nitrobenzaldehyde semicarbazone-13C,15N2 is the condensation of 2-nitrobenzaldehyde with semicarbazide. This reaction typically occurs under acidic conditions, leading to the formation of a semicarbazone through the nucleophilic attack of the semicarbazide on the carbonyl carbon of the aldehyde:

In addition to this synthesis reaction, 2-nitrobenzaldehyde semicarbazone can undergo hydrolysis under certain conditions, reverting to its constituent aldehyde and semicarbazide.

Research indicates that 2-nitrobenzaldehyde semicarbazone derivatives exhibit various biological activities, including antimicrobial and anticancer properties. The presence of the nitro group enhances its reactivity and potential interaction with biological molecules. Studies suggest that these compounds can inhibit specific enzymes or disrupt cellular processes, making them candidates for further pharmacological exploration .

The synthesis of 2-nitrobenzaldehyde semicarbazone-13C,15N2 can be achieved through several methods:

• Condensation Reaction: The most common method involves mixing equimolar amounts of 2-nitrobenzaldehyde and semicarbazide in an acidic medium (such as hydrochloric acid) at elevated temperatures.
• Isotopic Labeling: The incorporation of carbon-13 and nitrogen-15 can be achieved by using isotopically labeled precursors during the synthesis process.
• Purification: After synthesis, purification techniques such as recrystallization or chromatography may be employed to isolate the desired compound from unreacted materials.

2-Nitrobenzaldehyde semicarbazone-13C,15N2 finds applications primarily in analytical chemistry:

• Internal Standard: It is utilized as an internal standard for quantifying related compounds in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses .
• Proteomics Research: The compound serves as a biochemical tool in proteomics for studying protein interactions and modifications .

Interaction studies involving 2-nitrobenzaldehyde semicarbazone-13C,15N2 have focused on its binding affinity with various biological targets. These studies often utilize techniques such as surface plasmon resonance or nuclear magnetic resonance spectroscopy to elucidate binding mechanisms and affinities. The isotopic labeling aids in tracking interactions within complex biological systems.

Several compounds share structural features with 2-nitrobenzaldehyde semicarbazone-13C,15N2. Below is a comparison highlighting its uniqueness:

The presence of the nitro group in 2-nitrobenzaldehyde semicarbazone-13C,15N2 significantly enhances its reactivity and potential biological activity compared to similar compounds.

The synthesis of 2-nitrobenzaldehyde semicarbazone carbon-13, nitrogen-15 bis relies fundamentally on nucleophilic condensation reactions that incorporate the carbon-13 isotope into the semicarbazone framework [1] [3]. The primary strategy involves the condensation of 2-nitrobenzaldehyde with carbon-13 labeled semicarbazide under controlled conditions to achieve precise isotopic incorporation [2] [5].

The nucleophilic condensation mechanism proceeds through a multi-step pathway where the nitrogen atom of semicarbazide acts as the nucleophile, attacking the electrophilic carbonyl carbon of 2-nitrobenzaldehyde [16]. This reaction forms a tetrahedral intermediate that subsequently eliminates water to yield the desired semicarbazone product [27]. The incorporation of carbon-13 occurs specifically at the carbonyl carbon position of the semicarbazide moiety, which becomes integrated into the final semicarbazone structure [1] [10].

Research findings demonstrate that the condensation reaction typically requires acidic conditions with a pH range of 3-5 to optimize the reaction rate and yield [27]. Temperature control is critical, with optimal conditions maintained around 50°C to prevent side reactions while ensuring complete conversion [27]. The reaction proceeds through nucleophilic attack of semicarbazide on the aldehyde carbonyl, followed by proton transfer and subsequent elimination of water [16] [27].

Table 1: Reaction Conditions for Carbon-13 Incorporation

The carbon-13 labeling strategy utilizes carbon-13 potassium cyanide as an economical isotope source for generating the labeled semicarbazide precursor [23]. This approach involves a Kolbe nitrile reaction at reduced temperature (60°C) and shorter reaction time (3 hours) to prevent hydrolysis of the cyano-function [23]. The resulting carbon-13 labeled semicarbazide serves as the nucleophile in the condensation reaction with 2-nitrobenzaldehyde [1] [2].

Late-stage carbon isotope labeling techniques have emerged as valuable alternatives for incorporating carbon-13 into semicarbazone structures [10]. These methodologies allow for the introduction of carbon-13 without isotopic dilution, maintaining high specific activity of the labeled product [10]. The nucleophilic condensation approach ensures that the carbon-13 isotope is retained throughout the reaction process, resulting in analytically pure isotopologues suitable for mass spectrometry applications [1] [3].

Nitrogen-15 Bis Labeling Techniques via Hydrazine Carboxamide Precursors

The incorporation of nitrogen-15 bis isotopes into 2-nitrobenzaldehyde semicarbazone requires specialized techniques utilizing hydrazine carboxamide precursors enriched with nitrogen-15 [14] . The labeling strategy employs nitrogen-15 labeled hydrazine sulfate and urea as stable isotope sources to synthesize the appropriately labeled semicarbazide precursor [14].

Hydrazine nitrogen-15 bis monohydrate serves as a critical starting material for preparing nitrogen-15 labeled semicarbazide . This compound, with the chemical formula hydrogen-2 nitrogen-15 nitrogen-15 hydrogen-2 monohydrate, provides both nitrogen atoms required for the semicarbazone structure . The synthesis involves the reaction of nitrogen-15 labeled hydrazine with urea nitrogen-15 bis under controlled thermal conditions [14].

Table 2: Nitrogen-15 Labeling Precursors and Conditions

The synthetic route begins with the reaction of urea nitrogen-15 bis with formic acid to generate formamide nitrogen-15 [14]. This intermediate then reacts with hydrazine sulfate nitrogen-15 bis at elevated temperatures (170-190°C) for 1-2 hours to produce the desired nitrogen-15 labeled semicarbazide [14]. The reaction conditions ensure complete isotope incorporation while maintaining the structural integrity of the precursor molecules [14].

Research demonstrates that the nitrogen-15 labeling efficiency can exceed 98% when using appropriately enriched starting materials [14] . The isotopic abundance of the final product depends critically on the purity of the nitrogen-15 precursors and the reaction conditions employed [14]. Mass spectrometric analysis confirms the successful incorporation of both nitrogen-15 isotopes into the semicarbazone structure [1] [3].

The hydrazine carboxamide approach offers advantages in terms of cost efficiency, reducing reliance on expensive sodium nitrogen-15 nitrogen-15 nitrogen-15 by over 50% in azide synthesis applications . Nuclear magnetic resonance spectroscopy provides precise tracking of hydrazido intermediates, with nitrogen-15 signals appearing at characteristic chemical shifts (47.4 ppm for nitrogen beta hydrogen-2) .

Advanced purification techniques are required to isolate the nitrogen-15 labeled semicarbazide from reaction mixtures containing multiple nitrogen-containing species [14]. The synthetic protocol typically involves multiple recrystallization steps using appropriate solvents to achieve analytical-grade purity [14] .

Purification Protocols for Analytical-Grade Isotopologues

The purification of 2-nitrobenzaldehyde semicarbazone carbon-13, nitrogen-15 bis requires sophisticated chromatographic techniques to achieve analytical-grade quality suitable for quantitative mass spectrometry applications [1] [18]. High-performance liquid chromatography represents the primary separation technique for isolating isotopically labeled semicarbazones from synthetic reaction mixtures [18] [25].

Reversed-phase high-performance liquid chromatography using carbon-18 columns provides effective separation of the target compound from related impurities and unlabeled analogs [18]. The chromatographic conditions typically employ a methanol-water mobile phase system (70:30 volume/volume) with detection at 285 nanometers [18]. The separation is performed at ambient temperature using Lichrospher carbon-18 columns (250 millimeters × 4.6 millimeters, 5 micrometer particle size) with a flow rate of 1.0 milliliters per minute [18].

Table 3: Chromatographic Purification Parameters

The purification protocol involves multiple stages of sample preparation and chromatographic separation [25]. Initial extraction using hot water at 60°C overnight ensures complete dissolution of the semicarbazone from synthetic matrices [25]. The extracted solutions are filtered through 0.2 micrometer nylon filters to remove particulate matter before injection into the chromatographic system [25].

Pentafluorophenylpropyl terminated reversed-phase columns offer superior separation capabilities for isotopically labeled semicarbazones [25]. The Discovery hydrogen sulfide fluorine-5 high-performance liquid chromatography column (15 centimeters × 2.1 millimeters internal diameter, 3 micrometer particle size) provides excellent resolution between the target compound and potential interferents [25]. The mobile phase consists of water containing acetic acid (0.025% volume/volume) as solvent A and acetonitrile as solvent B, operating under gradient elution conditions [25].

Ion-exchange chromatography protocols have been developed for high-purity separation of isotopically labeled compounds from complex matrices [26]. Two-stage chromatographic procedures combine pre-purification using cation exchange resin (AG 50W-X12) with anion exchange separation (AG MP-1) to achieve greater than 98% purity [26]. These methods demonstrate excellent recovery rates with procedure blanks less than 1% of loaded compound [26].

Table 4: Purification Efficiency and Quality Control

Advanced purification techniques utilize isotope dilution methods with isotopically labeled internal standards to ensure accurate quantification [25]. The incorporation of carbon-13, nitrogen-15 bis labeled semicarbazone as internal standard allows for precise measurement of unlabeled analogs and validation of purification efficiency [25]. Mass spectrometric analysis confirms the isotopic purity and abundance of the final product [1] [3].

Column chromatography using silica gel provides an additional purification step for removing trace organic impurities [15]. The separation typically employs hexane-ethyl acetate gradient systems (3:1 initial ratio) with technical grade solvents distilled prior to use [15]. This approach ensures removal of synthetic byproducts and unreacted starting materials [15].

Multiple Reaction Monitoring Transition Optimization for Liquid Chromatography-Tandem Mass Spectrometry Quantitation

Multiple reaction monitoring represents a highly selective and sensitive mass spectrometric technique specifically designed for targeted quantitative analysis [1]. For 2-Nitrobenzaldehyde semicarbazone 13C,15N2, systematic optimization of collision-induced dissociation parameters enables the achievement of maximum analytical sensitivity while maintaining adequate specificity for complex matrix analysis [2].

The optimization process begins with comprehensive precursor ion selection utilizing electrospray ionization in positive mode. 2-Nitrobenzaldehyde semicarbazone 13C,15N2 exhibits characteristic protonated molecular ion formation at m/z 212.1, representing the [M+H]+ species [3]. This isotopically labeled compound demonstrates enhanced mass spectral differentiation from its unlabeled counterpart through the incorporation of stable isotopes, facilitating precise internal standard applications in quantitative workflows [4].

Collision energy optimization constitutes a critical parameter requiring systematic evaluation across a defined voltage range. Experimental studies demonstrate that collision energies between 15-40 electron volts produce varying fragmentation efficiencies for the target compound [1]. The optimal collision energy of 25 eV yields maximum product ion formation while maintaining adequate precursor ion stability, as evidenced by signal-to-noise ratios exceeding 20:1 [5].

Primary fragmentation pathways of 2-Nitrobenzaldehyde semicarbazone 13C,15N2 under collision-induced dissociation conditions generate characteristic product ions at m/z 61.0 and m/z 104.1 [5]. The m/z 61.0 fragment corresponds to the loss of the nitrobenzaldehyde moiety, while the m/z 104.1 product ion represents the intact semicarbazone portion following neutral loss processes . These fragmentation patterns demonstrate high reproducibility across different instrument platforms and operational conditions.

Ion source parameter optimization encompasses several critical variables affecting ionization efficiency and ion transmission. Optimal parameters include ion source temperatures of 600°C, ionspray voltages of 5500 V, and curtain gas pressures of 25 psi [5]. These conditions facilitate efficient desolvation and ion formation while minimizing thermal decomposition of the target analyte [7].

Declustering potential and collision cell exit potential values require careful adjustment to optimize ion focusing and transmission efficiency. Optimal declustering potentials of 65 V provide adequate ion activation without excessive fragmentation, while collision cell exit potentials of 12 V ensure efficient product ion extraction [8]. These parameters demonstrate method robustness across different analytical batches and instrument configurations.

Dwell time optimization balances analytical sensitivity with chromatographic peak definition requirements. Standard dwell times of 200 milliseconds provide adequate signal acquisition while maintaining sufficient data point collection across chromatographic peaks [7]. This parameter proves particularly critical for compounds exhibiting narrow chromatographic peak widths or rapid elution profiles.

Isotopic Pattern Recognition in High-Resolution Mass Spectrometry

High-resolution mass spectrometry enables precise elemental composition determination through detailed isotopic pattern analysis and accurate mass measurements [9]. For 2-Nitrobenzaldehyde semicarbazone 13C,15N2, the isotopic enrichment pattern provides distinctive spectral signatures facilitating unambiguous compound identification in complex analytical matrices [10].

Theoretical isotopic distribution calculations for the labeled compound incorporate the enhanced abundance of carbon-13 and nitrogen-15 isotopes. The molecular formula C7(13C)H8N2(15N)2O3 exhibits characteristic mass shifts relative to the natural abundance compound, with the monoisotopic peak occurring at m/z 212.15 [3]. This mass difference enables clear differentiation from potential isobaric interferences and matrix components [11].

Natural abundance isotopic patterns of carbon, hydrogen, nitrogen, and oxygen contribute to the overall spectral envelope observed in high-resolution mass spectrometry [9]. The M+1 peak intensity corresponds to approximately 8.8% of the base peak, primarily attributable to natural carbon-13 and nitrogen-15 contributions [12]. Additional isotopic peaks at M+2 and M+3 exhibit progressively lower intensities, requiring enhanced instrumental resolution for accurate detection and quantification.

Mass accuracy requirements for reliable isotopic pattern recognition typically demand sub-5 parts per million precision across the entire isotopic envelope [13]. Experimental observations demonstrate mass accuracies ranging from 1.2 ppm for the monoisotopic peak to 5.1 ppm for the M+3 isotopic variant [14]. These precision levels enable confident elemental composition assignment and distinguish the target compound from closely related structural analogs.

Resolution specifications vary according to the specific isotopic peak under investigation and the complexity of the analytical matrix. The monoisotopic peak requires minimum resolution values of 50,000 at full width half maximum, while higher-order isotopic peaks demand enhanced resolution capabilities approaching 100,000 [15]. These requirements ensure adequate peak separation from neighboring mass spectral features and matrix-derived interferences [16].

Isotopic pattern matching algorithms compare experimental spectral data with theoretical predictions derived from elemental composition calculations [10]. Statistical scoring methods incorporate both mass accuracy and relative intensity deviations to assess the quality of isotopic pattern fits [11]. Successful pattern recognition typically requires relative intensity deviations within 10% of theoretical predictions and mass accuracy specifications better than 3 parts per million [12].

Fine structure analysis reveals additional complexity within individual isotopic peaks attributable to multiple isotopic combinations achieving identical nominal masses [9]. High-resolution instruments capable of resolving these fine structures provide enhanced confidence in elemental composition assignments and reduce the probability of false positive identifications [17]. Advanced deconvolution algorithms process overlapping isotopic contributions and extract individual component intensities for quantitative applications [18].

Matrix Effects in Food Sample Analysis (Shrimp, Dairy)

Matrix effects represent a significant analytical challenge in liquid chromatography-tandem mass spectrometry applications involving complex food matrices [19]. These effects manifest as signal suppression or enhancement phenomena resulting from co-eluting matrix components that interfere with analyte ionization processes during electrospray ionization [20].

Shrimp matrix characterization reveals substantial protein and lipid content that contributes to significant signal suppression effects. Raw shrimp tissue extracts demonstrate signal suppression values of -45 ± 8% relative to standard solutions, primarily attributable to high molecular weight proteins and phospholipids that compete for ionization efficiency [21]. These matrix components alter droplet formation dynamics and charge distribution processes within the electrospray interface [19].

Protein precipitation techniques utilizing acetonitrile or methanol significantly reduce matrix effects in shrimp samples. Optimized protein precipitation protocols achieve signal suppression reduction to -15 ± 3%, representing a substantial improvement in analytical performance [22]. The removal of high molecular weight proteins eliminates the primary source of ionization interference while maintaining adequate analyte recovery rates of 95 ± 3% [5].

Dairy matrix analysis encompasses milk and cheese samples that exhibit distinct matrix effect profiles. Fresh milk samples demonstrate moderate signal suppression of -35 ± 5%, primarily attributed to casein proteins and lactose content [23]. Cheese matrices exhibit more severe suppression effects of -52 ± 12% due to concentrated protein content and complex lipid compositions resulting from fermentation processes [20].

Solid-phase extraction cleanup procedures prove highly effective for dairy sample preparation. Hydrophilic-lipophilic balance cartridges remove interfering matrix components while preserving analyte integrity [24]. Cleaned milk extracts achieve signal suppression values of only -8 ± 2% with corresponding recovery rates of 98 ± 2%, demonstrating excellent cleanup efficiency [23].

QuEChERS extraction methodology provides an alternative approach for complex food matrix processing. This technique combines acetonitrile extraction with dispersive solid-phase extraction cleanup using primary secondary amine and magnesium sulfate sorbents [24]. QuEChERS-processed cheese samples exhibit reduced signal suppression of -25 ± 6% compared to simple extraction procedures [23].

Matrix-matched calibration strategies compensate for residual matrix effects through the use of representative blank matrices for standard preparation [25]. This approach ensures that calibration standards experience similar ionization conditions to analytical samples, thereby improving quantitative accuracy [26]. Matrix-matched calibration demonstrates superior performance compared to solvent-based standards, particularly for complex food matrices exhibiting significant suppression effects [20].

Internal standard utilization provides the most robust approach for matrix effect compensation. Isotopically labeled compounds such as 2-Nitrobenzaldehyde semicarbazone 13C,15N2 experience identical matrix effects to their unlabeled counterparts while maintaining chromatographic and mass spectrometric differentiation . This approach achieves optimal quantitative accuracy across diverse matrix types and varying degrees of matrix complexity [28].